Cas no 1241659-43-7 (Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl-)

• Product Name: Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl-
• CAS No: 1241659-43-7
• MF: C₁₀H₁₀N₄O
• MW: 202.212601184845
• CID: 6368534
• PubChem ID: 19414474
• Update Time: 2025-06-08

Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl-
• AKOS034056704
• 1241659-43-7
• Z285642082
• EN300-7494334
• UUP
• N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide

• Inchi： 1S/C10H10N4O/c15-10(13-7-2-3-7)8-6-12-14-5-1-4-11-9(8)14/h1,4-7H,2-3H2,(H,13,15)
• InChI Key： IDVABKGFSZEUEE-UHFFFAOYSA-N
• SMILES： C12=C(C(NC3CC3)=O)C=NN1C=CC=N2

Computed Properties

• Exact Mass: 202.08546096g/mol
• Monoisotopic Mass: 202.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• pka: 11.41±0.20(Predicted)

Additional information on Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl-

Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl- (CAS No. 1241659-43-7): A Comprehensive Overview

Pyrazolo[1,5-a]pyrimidine-3-carboxamide, N-cyclopropyl- (CAS No. 1241659-43-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide is characterized by a pyrazolopyrimidine core with a cyclopropyl substituent on the amide group. This unique structural feature contributes to its pharmacological profile and has been the focus of numerous studies aimed at elucidating its mechanisms of action and potential therapeutic benefits.

Recent research has highlighted the potential of N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also demonstrated that the compound can modulate the activity of key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide has shown promise in cancer research. A 2021 study published in Cancer Research found that this compound can selectively inhibit the growth of cancer cells by targeting specific kinases involved in cell proliferation and survival. The study identified that the compound effectively inhibits the activity of Aurora kinase A and B, which are known to play crucial roles in mitosis and chromosome segregation.

The pharmacokinetic properties of N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an oral therapeutic agent. Preclinical studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Furthermore, the synthetic accessibility of N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide has been optimized through various synthetic routes. A recent publication in Organic Letters described an efficient synthesis method that yields high purity and yield of the compound. This synthetic route involves a one-pot multicomponent reaction followed by selective functional group modifications, making it suitable for large-scale production.

The potential applications of N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide extend beyond inflammation and cancer. Ongoing research is exploring its effects on other diseases such as neurodegenerative disorders and metabolic syndromes. For example, preliminary studies have suggested that the compound may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival.

In conclusion, N-cyclopropylpyrazolo[1,5-a]pyrimidine-3-carboxamide (CAS No. 1241659-43-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and development programs. Continued research is expected to uncover additional therapeutic benefits and optimize its use in clinical settings.